Cas no 1824460-12-9 (2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid)
2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-8202321
- 1824460-12-9
- 2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid
- 2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid
-
- MDL: MFCD22396468
- Inchi: 1S/C9H15NO3/c11-8(12)7-5-9(6-13-7)1-3-10-4-2-9/h7,10H,1-6H2,(H,11,12)
- InChI Key: NLLPTHLUWIPXCQ-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)CC2(C1)CCNCC2
Computed Properties
- Exact Mass: 185.10519334g/mol
- Monoisotopic Mass: 185.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 58.6Ų
2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8202321-0.05g |
2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid |
1824460-12-9 | 95.0% | 0.05g |
$1247.0 | 2025-02-21 | |
| Enamine | EN300-8202321-0.1g |
2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid |
1824460-12-9 | 95.0% | 0.1g |
$1307.0 | 2025-02-21 | |
| Enamine | EN300-8202321-0.25g |
2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid |
1824460-12-9 | 95.0% | 0.25g |
$1366.0 | 2025-02-21 | |
| Enamine | EN300-8202321-0.5g |
2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid |
1824460-12-9 | 95.0% | 0.5g |
$1426.0 | 2025-02-21 | |
| Enamine | EN300-8202321-1.0g |
2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid |
1824460-12-9 | 95.0% | 1.0g |
$1485.0 | 2025-02-21 | |
| Enamine | EN300-8202321-2.5g |
2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid |
1824460-12-9 | 95.0% | 2.5g |
$2912.0 | 2025-02-21 | |
| Enamine | EN300-8202321-5.0g |
2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid |
1824460-12-9 | 95.0% | 5.0g |
$4309.0 | 2025-02-21 | |
| Enamine | EN300-8202321-10.0g |
2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid |
1824460-12-9 | 95.0% | 10.0g |
$6390.0 | 2025-02-21 | |
| Enamine | EN300-8202321-1g |
2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid |
1824460-12-9 | 1g |
$1485.0 | 2023-09-02 | ||
| Enamine | EN300-8202321-5g |
2-oxa-8-azaspiro[4.5]decane-3-carboxylic acid |
1824460-12-9 | 5g |
$4309.0 | 2023-09-02 |
2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid
Exploring the Versatile Applications of 2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1824460-12-9) in Modern Chemistry
In the rapidly evolving field of organic chemistry, 2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1824460-12-9) has emerged as a compound of significant interest. This unique spirocyclic structure combines both oxa (oxygen-containing) and aza (nitrogen-containing) heterocycles, making it a valuable building block in pharmaceutical and material science research. Researchers are particularly drawn to its spirocyclic scaffold, which offers remarkable three-dimensional complexity often sought after in drug discovery programs.
The compound's carboxylic acid functional group provides an excellent handle for further chemical modifications, allowing for the creation of diverse derivatives. This feature has made 2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid particularly valuable in the development of novel bioactive molecules. Recent literature highlights its potential in addressing current challenges in medicinal chemistry, such as improving drug-like properties and enhancing target specificity.
From a synthetic chemistry perspective, the preparation of spirocyclic compounds like 2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid represents an area of active investigation. The compound's unique molecular architecture poses interesting challenges for synthetic chemists, making it a frequent subject of methodological studies. Recent advances in catalyzed ring formation reactions have significantly improved access to such structures, enabling more efficient exploration of their potential applications.
In pharmaceutical research, the 2-Oxa-8-azaspiro[4.5]decane core has shown promise in various therapeutic areas. Its structural rigidity and three-dimensional character make it particularly attractive for addressing flatland problems in drug design. The compound's ability to occupy unique pharmacophore space has led to its investigation in several drug discovery programs, especially those targeting central nervous system disorders and metabolic diseases.
The material science community has also taken notice of 2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid derivatives. The compound's polar functional groups and defined spatial arrangement make it an interesting candidate for designing novel functional materials. Recent studies have explored its potential in creating molecular recognition systems and advanced polymers with tailored properties.
From a commercial availability standpoint, 2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1824460-12-9) is becoming increasingly accessible through specialty chemical suppliers. The growing demand for spirocyclic building blocks in drug discovery has prompted several manufacturers to include this compound in their catalogs, often offering custom synthesis and bulk quantities for research purposes.
Quality control and characterization of 2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid present specific challenges due to its complex structure. Advanced analytical techniques including high-resolution mass spectrometry and multidimensional NMR are typically employed to ensure compound purity and confirm structural identity. These rigorous characterization protocols are particularly important when the compound is intended for pharmaceutical applications.
The stability profile of 2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid has been the subject of several investigations. Under standard laboratory conditions, the compound demonstrates good stability, though proper storage in anhydrous environments at controlled temperatures is recommended to maintain its integrity over extended periods. The carboxylic acid moiety does require protection in certain synthetic transformations, a consideration that has led to the development of various protected derivatives.
Looking toward future applications, researchers are particularly excited about the potential of 2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid in fragment-based drug discovery. Its combination of structural complexity and moderate molecular weight makes it an ideal candidate for this approach. Several pharmaceutical companies have included similar spirocyclic fragments in their screening libraries, recognizing their value in identifying novel lead compounds.
Environmental and safety considerations for 2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid follow standard laboratory chemical handling protocols. While not classified as hazardous under normal circumstances, proper personal protective equipment should be used when handling the compound, particularly to avoid inhalation or skin contact. Waste disposal should follow institutional guidelines for organic compounds.
The intellectual property landscape surrounding 2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid and its derivatives continues to evolve. Several patents have emerged covering specific synthetic methods for preparing the compound and its application in various therapeutic compositions. Researchers working with this compound should conduct thorough patent searches to ensure freedom to operate in their specific applications.
In academic settings, 2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid has become a valuable teaching tool for illustrating concepts in stereochemistry and conformational analysis. Its rigid yet complex structure provides excellent examples for discussing molecular symmetry and chirality, making it a frequent subject in advanced organic chemistry courses.
The growing importance of 2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid is reflected in its increasing appearance in scientific literature. A search of recent publications reveals a steady rise in references to this compound, particularly in the context of medicinal chemistry optimization and structure-activity relationship studies. This trend suggests that the scientific community is recognizing the unique value of this spirocyclic scaffold in addressing contemporary challenges in molecular design.
For researchers considering working with 2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid, several key resources are available. The compound's physical properties, including solubility characteristics and spectroscopic data, have been well-documented in the literature. Many suppliers provide detailed technical data sheets, and several published synthetic protocols offer guidance for its preparation and modification.
As the field of three-dimensional fragment design continues to gain momentum, compounds like 2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid are likely to play an increasingly important role. Their ability to access underutilized chemical space makes them particularly valuable in the ongoing search for novel bioactive molecules with improved properties. The coming years will undoubtedly see expanded applications of this interesting spirocyclic building block across multiple areas of chemical research.
1824460-12-9 (2-Oxa-8-azaspiro[4.5]decane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)